Cas no 26489-02-1 (Citronella)

• Product Name: Citronella
• CAS No: 26489-02-1
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 914538
• Update Time: 2024-02-29

Citronella Chemical and Physical Properties

Names and Identifiers

• Citronella

• Inchi： 1S/C10H18O/c1-9(2)5-4-6-10(3)7-8-11/h5,8,10H,4,6-7H2,1-3H3
• InChI Key： NEHNMFOYXAPHSD-UHFFFAOYSA-N
• SMILES： C(=O)CC(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 154.135765
• Monoisotopic Mass: 154.135765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Boiling Point: 47 deg C @ 1 mm Hg

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